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Compound of Interest

Compound Name: Cladosporide C

Cat. No.: B1246838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth characterization of the chemical structure of

Cladosporide C, a triterpenoid isolated from the fungus Cladosporium sp. This document

details the experimental protocols for its isolation and structural elucidation, presents a

comprehensive summary of its spectroscopic data, and discusses its reported biological

activity.

Introduction
Cladosporide C is a pentanorlanostane-type triterpenoid identified as a secondary metabolite

from the fungal genus Cladosporium. Its structural characterization is crucial for understanding

its biosynthetic pathway and for enabling further investigation into its potential pharmacological

applications, particularly its noted antifungal properties. This guide serves as a comprehensive

resource for researchers engaged in natural product chemistry, mycology, and drug discovery.

Isolation of Cladosporide C
The isolation of Cladosporide C was achieved from the culture broth of Cladosporium sp. IFM

49189. The following protocol outlines the key steps in the extraction and purification process.

Fungal Cultivation and Extraction
Cladosporium sp. was cultured in a suitable broth medium to promote the production of

secondary metabolites. The culture filtrate was then extracted with an organic solvent to
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partition the crude mixture of compounds.

Chromatographic Purification
The crude extract underwent a series of chromatographic separations to isolate the individual

compounds. This multi-step process is essential for obtaining pure Cladosporide C.

Experimental Workflow for Isolation and Purification
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Caption: Workflow for the isolation and purification of Cladosporide C.

Structural Elucidation
The chemical structure of Cladosporide C was determined through a combination of

spectroscopic techniques, including Mass Spectrometry (MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy.

Mass Spectrometry
High-resolution mass spectrometry (HR-MS) was employed to determine the elemental

composition of Cladosporide C.
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Mass Spectrometry Data for Cladosporide C

Technique
High-Resolution Fast Atom Bombardment Mass

Spectrometry (HR-FABMS)

Molecular Formula C₂₅H₄₀O₃

Calculated Mass 388.2977

Observed Mass [M+H]⁺ 389.3055

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy provided detailed information about the carbon skeleton and the

connectivity of protons and carbons, ultimately leading to the complete structural assignment of

Cladosporide C.
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¹³C NMR (125 MHz,

CDCl₃) Data for

Cladosporide C

¹H NMR (500 MHz,

CDCl₃) Data for

Cladosporide C

Carbon No. δc (ppm) Proton(s)
δh (ppm, mult., J in

Hz)

3 78.9 H-3 3.22 (dd, J=11.5, 4.4)

4 40.4 H-4 2.45 (m)

5 50.7 H-5 1.40 (m)

8 134.4

9 134.3

10 37.0

13 44.0

14 49.8

17 51.9 H-17 1.55 (m)

20 36.3 H-20 2.15 (m)

21 18.2 H₃-21 0.98 (d, J=6.8)

22 68.1 H-22 3.40 (dq, J=9.8, 6.3)

28 28.0 H₃-28 1.00 (s)

29 15.6 H₃-29 0.88 (s)

30 208.4 H-30 9.73 (s)

31 16.5 H₃-31 1.15 (d, J=7.3)

32 11.8 H₃-32 0.68 (s)

Chemical Structure of Cladosporide C
Based on the comprehensive analysis of the spectroscopic data, the structure of Cladosporide
C was established as a pentanorlanostane triterpenoid.
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(Image of the chemical structure of Cladosporide C would be placed here in a full whitepaper)

Biological Activity
Cladosporide C has demonstrated notable antifungal activity, particularly against Aspergillus

fumigatus.

Antifungal Activity of Cladosporide C

Test Organism Aspergillus fumigatus

Activity Antifungal

Conclusion
This technical guide has provided a detailed overview of the initial characterization of

Cladosporide C's chemical structure. The presented data and experimental protocols offer a

valuable resource for researchers interested in the further exploration of this natural product

and its potential therapeutic applications. The complete structural elucidation through

spectroscopic analysis provides a solid foundation for future synthetic efforts and structure-

activity relationship studies.

To cite this document: BenchChem. [Unraveling the Molecular Architecture of Cladosporide
C: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246838#initial-characterization-of-cladosporide-c-s-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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